Cas no 1414540-31-0 (1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate)

• Product Name: 1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate
• CAS No: 1414540-31-0
• MF: C₁₄H₂₃NO₆
• MW: 301.33552479744
• MDL: MFCD30471711
• CID: 2909941
• Update Time: 2025-06-11

1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• cis-1-tert-Butyl 2,4-diethyl azetidine-1,2,4-tricarboxylate
• SC5094
• cis-1-tert-Butyl2,4-diethylazetidine-1,2,4-tricarboxylate
• 1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate

• MDL： MFCD30471711
• Inchi： 1S/C14H23NO6/c1-6-19-11(16)9-8-10(12(17)20-7-2)15(9)13(18)21-14(3,4)5/h9-10H,6-8H2,1-5H3/t9-,10+
• InChI Key： HWUJJICITUTJRX-AOOOYVTPSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C(=O)OCC)C[C@@H]1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 390
• XLogP3: 1.9
• Topological Polar Surface Area: 82.1

Additional information on 1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate

Introduction to 1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate (CAS No. 1414540-31-0)

1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate (CAS No. 1414540-31-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in the development of novel therapeutic agents. The intricate arrangement of functional groups, including tert-butyl and diethyl esters, along with the chiral centers at positions 2 and 4, makes it a valuable intermediate in the synthesis of bioactive molecules.

The chemical structure of 1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate is defined by its azetidine core, which is a four-membered nitrogen-containing heterocycle. The presence of multiple carboxylic acid derivatives in the form of esters adds to its versatility and reactivity. The tert-butyl group at position 1 provides steric protection and stability, while the diethyl esters at positions 2 and 4 contribute to the compound's solubility and reactivity profile.

In recent years, there has been a growing interest in the use of azetidine derivatives as building blocks for the synthesis of biologically active compounds. The unique properties of azetidines make them attractive candidates for drug discovery and development. For instance, azetidine-based compounds have shown promise in various therapeutic areas, including central nervous system disorders, cancer, and infectious diseases. The chiral nature of 1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate further enhances its potential for enantioselective synthesis and biological activity.

The synthesis of 1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate typically involves a multi-step process that includes the formation of the azetidine ring and subsequent functionalization with the desired substituents. One common approach involves the use of ring-closing metathesis (RCM) to form the azetidine core from an appropriate precursor. Subsequent esterification reactions can then be used to introduce the tert-butyl and diethyl groups. The chiral centers at positions 2 and 4 can be introduced through asymmetric synthesis techniques or by using chiral auxiliaries.

The physical and chemical properties of 1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate have been extensively studied to understand its behavior in various solvents and reaction conditions. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. The compound's solubility in organic solvents such as dichloromethane and tetrahydrofuran makes it suitable for use in a wide range of synthetic transformations.

In terms of biological activity, preliminary studies have shown that 1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate exhibits promising properties as a lead compound for drug development. Its ability to modulate specific biological targets has been investigated in various in vitro and in vivo models. For example, it has been reported to exhibit potent inhibitory activity against certain enzymes involved in disease pathways. Additionally, its structural features make it amenable to further optimization through medicinal chemistry approaches.

The potential applications of 1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate extend beyond its use as a drug candidate. It can also serve as a valuable intermediate in the synthesis of other bioactive molecules. For instance, it can be used as a starting material for the preparation of more complex structures with enhanced biological activity or improved pharmacokinetic properties.

In conclusion, 1-tert-butyl 2,4-diethyl (2R,4S)-azetidine-1,2,4-tricarboxylate (CAS No. 1414540-31-0) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. Ongoing research continues to explore its full range of applications and optimize its properties for practical use.